4-[(2Z)-3-(naphthalen-1-yl)prop-2-enoyl]phenyl 4-methylbenzoate

• IUPAC Name: [4-[(Z)-3-naphthalen-1-ylprop-2-enoyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C27H20O3/c1-19-9-11-23(12-10-19)27(29)30-24-16-13-22(14-17-24)26(28)18-15-21-7-4-6-20-5-2-3-8-25(20)21/h2-18H,1H3/b18-15-
• InChI Key: DZGKFEVBKXCYAW-SDXDJHTJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)C=CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)/C=C\C3=CC=CC4=CC=CC=C43
• Molecular Formula: C27H20O3
• Molecular Weight: 392.4 g/mol
• CAS No.: 306731-91-9

Description

4-[(2Z)-3-(naphthalen-1-yl)prop-2-enoyl]phenyl 4-methylbenzoate, also known as NPMPB, is a chemical compound that has gained attention due to its potential use in scientific research. This compound belongs to the class of benzophenone derivatives and has been synthesized using various methods. The purpose of

Scientific Research Applications

Organic Synthesis and Catalysis

One study focuses on the synthesis of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts, starting from 1-naphthylamine and proceeding through several steps to eventually produce high-yield catalysts. These catalysts are derived from reactions involving naphthalene-based components, illustrating the role of naphthalene derivatives in developing complex catalyst systems for ketone reduction (Facchetti et al., 2016).

Anticancer Research

Another study involves the synthesis and anticancer evaluation of benzimidazole derivatives, starting with o-phenylenediamine and naphthalene-1-acetic acid among others. The derivatives demonstrated varying degrees of activity against cancer cell lines, showcasing the potential of naphthalene derivatives in medicinal chemistry for cancer treatment (Salahuddin et al., 2014).

Liquid Crystalline Properties

Research on mesogenic homologous series containing a naphthalene ring system has been conducted to explore their liquid crystalline properties. These studies reveal the synthesis and characterisation of novel compounds with potential applications in display technologies and materials science (Thaker et al., 2012).

Materials Science

Investigations into poly(aryl ether ketone)s containing naphthylene moieties and amide linkages have demonstrated the synthesis of polymers with remarkable thermal properties and solvent resistance. These materials are of interest for high-performance applications due to their enhanced stability and mechanical properties (Cai et al., 2013).